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Compound of Interest

(S)-2-Methylvaleric Acid Methyl

Compound Name:
Ester-d3

Cat. No.: B1162328

Get Quote

Executive Summary

Immediate Action Required: Treat (S)-2-Methylvaleric Acid Methyl Ester-d3 as a Flammable

Liquid (Category 3).

Unlike its parent acid (2-Methylvaleric acid), which is corrosive, this methyl ester variant
presents a primary fire hazard with a flash point of approximately 32°C (90°F).[1] It must be
segregated from oxidizers and disposed of as Ignitable Hazardous Waste (RCRA Code D001).

Deuterium Note: The deuterium label (d3) renders this compound stable and non-radioactive. It
requires no radiological disposal protocols but should be flagged in inventory systems due to its

high replacement cost.

Chemical Identity & Physical Properties

Accurate disposal begins with precise identification. The properties below dictate the waste
stream selection.
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Property Data Operational Implication

Chemical Name (S)-Methyl 2-methylvalerate-d3  Official manifest name

Use for surrogate hazard data
Parent CAS 2177-77-7 (Unlabeled) if d3-specific SDS is

unavailable

CRITICAL: Classified as

Flash Point ~32°C (90°F) -
Ignitable (D001)
o . Volatile; keep containers tightly
Boiling Point ~136°C
sealed
Solubility Immiscible with water Do NOT dispose down drain
- , Lighter than water; will float
Specific Gravity ~0.88 g/mL

during spills

Hazard Profile & Waste Characterization

You must distinguish between the ester (your compound) and the acid to avoid improper
segregation.

e Primary Hazard:Flammability. The methyl ester functional group significantly lowers the
boiling point and flash point compared to the acid.

o Secondary Hazard:Skin/Eye Irritation. While not corrosive like the acid precursor, it acts as a
solvent and can defat skin or cause irritation upon contact.[1]

» Reactivity: Incompatible with Strong Oxidizing Agents (e.qg., Nitric acid, Peroxides).[1]

Regulatory Waste Codes (US EPA)[2]

e D001 (Ignitable): Applicable because Flash Point < 60°C (140°F).

o F-Listed Solvents: Only applicable if mixed with spent solvents like Toluene or Methanol
(e.g., FOO3/F005).[1]
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Disposal Workflow

The following decision tree outlines the logical flow for categorizing and processing this waste
stream.
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Waste Generation:

(S)-2-Methylvaleric Acid
Methyl Ester-d3

Is the waste pure or mixed?

VRN

Pure Compound
(Expired/Surplus)

Mixed with Solvents
(e.g., HPLC Waste)

N/

SEGREGATION:
Isolate from Oxidizers & Acids

CONTAINER SELECTION:
Glass or Steel (No Plastic for long-term)

LABELING:
1. 'Hazardous Waste'
2. 'Flammable'
3. Chemical Name (No abbreviations)

RCRA CODING:

Assign D001

STORAGE:
Flammable Safety Cabinet
(< 90 Days)

FINAL DISPOSAL:

High-Temperature Incineration
(Fuel Blending)

Click to download full resolution via product page

Figure 1: Decision logic for the safe segregation and disposal of flammable ester waste.
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Step-by-Step Disposal Protocol
Phase 1: Collection & Containment

o Container Selection: Use Amber Glass bottles with PTFE-lined caps or Stainless Steel safety
cans.

o Why? Organic esters can soften certain plastics (PVC/LDPE) over time. Amber glass
protects light-sensitive isotopic purity if the material is to be recovered, though for waste,
standard clear glass is acceptable.[1]

o Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.

e Grounding: If transferring volumes >4L, ground the receiving container to prevent static
discharge ignition.

Phase 2: Labeling
Your label must meet EHS and EPA standards. Do not use vague terms like "Organic Waste."

o Standard Label Text:

 |sotope Flag: Add a secondary sticker: "Contains Deuterium (Stable Isotope)”. This prevents
alarm during radiation screenings at waste facilities.

Phase 3: Storage (Satellite Accumulation Area)

e Location: Store in a dedicated Flammable Safety Cabinet (yellow cabinet).
e Segregation: Keep separate from:
o Oxidizers (Nitric Acid, Peroxides) — Risk of explosion.[1]

o Strong Bases (Sodium Hydroxide) — Risk of hydrolysis and heat generation.
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o Time Limit: Remove waste within 90 days (for Large Quantity Generators) or 180 days (for
Small Quantity Generators).

Phase 4: Spill Response (Emergency)
e Minor Spill (<100 mL):
o Eliminate all ignition sources (Bunsen burners, hot plates).
o Cover with activated charcoal or vermiculite pads.

o Place absorbed material in a fume hood to evaporate residual vapors before sealing in a
waste bag.

o Major Spill: Evacuate the area and call EHS immediately. Do not attempt to clean up without
SCBA if vapors are strong.

Final Disposal Method

The only acceptable final disposal method for this compound is High-Temperature Incineration
(often categorized as Fuel Blending).

e Mechanism: The ester is burned in a rotary kiln at >1000°C.
e Result: Complete oxidation to Deuterated Water (

) and Carbon Dioxide (

).

» Prohibition: Never dispose of this compound via sanitary sewer (sink) or trash. It is illegal
and poses an explosion hazard in sewer lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Waste Code [rcrainfo.epa.gov]

 To cite this document: BenchChem. [Definitive Disposal Guide: (S)-2-Methylvaleric Acid
Methyl Ester-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162328/docs#definitive-disposal-guide-s-2-
methylvaleric-acid-methyl-ester-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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